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Compound of Interest

Compound Name: TETS-Methyl benzoate

Cat. No.: B12373083 Get Quote

This guide provides an in-depth overview of Methyl Benzoate, focusing on its identification,

physicochemical properties, and comprehensive safety data. It is intended for researchers,

scientists, and professionals in drug development who handle this chemical.

Chemical Identification
Methyl benzoate is an organic compound, specifically the methyl ester of benzoic acid.[1] It is a

colorless liquid with a pleasant, fruity odor, reminiscent of the feijoa tree.[1] While poorly

soluble in water, it is miscible with most organic solvents.[1] Its primary uses are in perfumery

and as a solvent.[1]

Table 1: Chemical Identifiers for Methyl Benzoate
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Identifier Value

CAS Number 93-58-3

EC Number 202-259-7

Chemical Formula C₆H₅COOCH₃

Molecular Weight 136.15 g/mol

Synonyms
Methyl benzenecarboxylate, Benzoic acid

methyl ester

InChI Key QPJVMBTYPHYUOC-UHFFFAOYSA-N

SMILES String COC(=O)c1ccccc1

Physicochemical Properties
The physical and chemical characteristics of methyl benzoate are crucial for its proper handling

and use in experimental settings.

Table 2: Physicochemical Data for Methyl Benzoate

Property Value

Appearance Colorless, clear liquid

Melting Point -12 °C (lit.)

Boiling Point 198-199 °C (lit.)

Density 1.088 g/mL at 20 °C (lit.)

Solubility in Water 2.1 g/L at 20 °C

Vapor Pressure <1 mmHg at 20 °C

Vapor Density 4.68 (vs air)

Flash Point 77 °C (170.6 °F) - Pensky-Martens closed cup

Refractive Index n20/D 1.516 (lit.)
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Safety and Hazard Information
Methyl benzoate is classified as harmful if swallowed and is suspected of damaging an unborn

child. It is a combustible liquid.

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard Class Acute Tox. 4
Acute toxicity (Oral), Category

4

Hazard Class Repr. 2
Reproductive toxicity, Category

2

Hazard Statement H302 Harmful if swallowed.

Hazard Statement H361d
Suspected of damaging the

unborn child.

Signal Word Warning

Precautionary Statement P202

Do not handle until all safety

precautions have been read

and understood.

Precautionary Statement P264
Wash skin thoroughly after

handling.

Precautionary Statement P270
Do not eat, drink or smoke

when using this product.

Precautionary Statement P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary Statement P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

Precautionary Statement P308 + P313
IF exposed or concerned: Get

medical advice/ attention.

Precautionary Statement P405 Store locked up.

Precautionary Statement P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicity Data
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LD50 Oral (Rat): 1177 mg/kg

Experimental and Safety Protocols
Strict adherence to safety protocols is mandatory when handling methyl benzoate.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.

Handle in a well-ventilated area or under a local exhaust system. Keep away from heat,

sparks, open flames, and other ignition sources. Take measures to prevent the buildup of

electrostatic charge. Do not eat, drink, or smoke in work areas. Wash hands thoroughly after

handling.

Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed. Store

locked up. The recommended storage temperature is below +30°C.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

A risk assessment should be conducted to determine the appropriate PPE.

Eye/Face Protection: Use safety glasses with side-shields or a face shield approved under

standards such as EN 166 (EU) or NIOSH (US).

Skin Protection: Handle with impervious gloves that have been tested according to EN 374.

Use proper glove removal technique. Wear protective work clothing.

Respiratory Protection: If ventilation is inadequate or for high concentrations, use a suitable

respirator.
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Personal Protective Equipment (PPE) Protocol

Handling Methyl Benzoate

Wear Mandatory PPE

Safety Glasses / Face Shield Impervious Gloves Protective Clothing

Proceed with Work

First Aid Response to Exposure

Exposure Route

Immediate Action

Exposure Event

Ingestion Inhalation Skin Contact Eye Contact

Call POISON CENTER.
Rinse mouth.

Do NOT induce vomiting.

Follow Protocol

Move to fresh air.
Seek medical attention

if symptoms persist.

Follow Protocol

Remove contaminated clothing.
Wash with plenty of water.

Follow Protocol

Rinse with water for 15 mins.
Remove contact lenses.
Seek medical attention.

Follow Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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